Cas no 1189516-65-1 (9-Keto Risperidone (90%))

9-Keto Risperidone (90%) is a key intermediate in the synthesis of risperidone, an antipsychotic agent. This compound, with a purity of 90%, is commonly utilized in pharmaceutical research and development for its role in producing active pharmaceutical ingredients (APIs). Its structural similarity to risperidone makes it valuable for studying metabolic pathways and derivative formation. The product is characterized by its consistent quality and suitability for laboratory-scale reactions, ensuring reliable performance in synthetic applications. Proper handling and storage are recommended to maintain stability. Researchers favor this intermediate for its utility in optimizing synthetic routes and exploring novel pharmacological derivatives.
9-Keto Risperidone (90%) structure
9-Keto Risperidone (90%) structure
Product Name:9-Keto Risperidone (90%)
CAS No:1189516-65-1
MF:C23H25FN4O3
MW:424.468008756638
CID:847140
PubChem ID:44608359
Update Time:2025-10-04

9-Keto Risperidone (90%) Chemical and Physical Properties

Names and Identifiers

    • Paliperidone impurity A
    • 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-7,8-dihydro-6H-pyrido[1,2-a]pyrimidine-4,9-dione
    • 9-Keto Risperidone
    • 9-oxo-risperidone
    • F31143
    • 3-{2-[4-(6-Fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-2-methyl-7,8-dihydro-4H-pyrido[1,2-a]pyrimidine-4,9(6H)-dione
    • UNII-17V05YK3XQ
    • Q27251934
    • AKOS027446722
    • 3-(2-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-2-methyl-7,8-dihydro-4H-pyrido[1,2-a]pyrimidine-4,9(6H)-dione
    • PALIPERIDONE KETONE [USP IMPURITY]
    • 3-(2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-2-methyl-7,8-dihydro-6H-pyrido[1,2-a]pyrimidine-4,9-dione
    • 9-Keto Risperidone (90per cent)
    • Paliperidone 9-Keto Impurity
    • 9-Oxo risperidone
    • SCHEMBL1119098
    • BDBM50260637
    • 17V05YK3XQ
    • AUSFXKQDZJPCTA-UHFFFAOYSA-N
    • 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-9-oxo-2-methyl-6,7,8,9-tetrahydro-4H-pyrido-[1,2-a]pyrimidin-4-one
    • 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-7,8-dihydro-2-methyl-4H-pyrido[1,2-a]pyrimidine-4,9(6H)-dione
    • Keto paliper
    • 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2-methyl-7,8-dihydro-6H-pyrido[1,2-a]pyrimidin-4,9-dione
    • 4H-Pyrido(1,2-a)pyrimidine-4,9(6H)-dione, 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-7,8-dihydro-2-methyl-
    • 9-Keto Risperidone (90%)
    • 4H-Pyrido[1,2-a]pyrimidine-4,9(6H)-dione, 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-7,8-dihydro-2-methyl-
    • DTXSID50659709
    • 1189516-65-1
    • CHEMBL4077702
    • Paliperidone ketone
    • Inchi： 1S/C23H25FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15H,2-3,6-12H2,1H3
    • InChI Key： AUSFXKQDZJPCTA-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(CCC2=C(C)N=C3C(CCCN3C2=O)=O)CC1

Computed Properties

  • Exact Mass: 424.19100
  • Monoisotopic Mass: 424.19106883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 805
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 79Ų

Experimental Properties

  • Melting Point: 58-62°C
  • Solubility: Chloroform (Slightly), Methanol (Very Slightly)
  • PSA: 81.23000
  • LogP: 3.16850

9-Keto Risperidone (90%) Security Information

9-Keto Risperidone (90%) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
K215300-1mg
9-Keto Risperidone (90%)
 1189516-65-1
1mg
 $ 230.00 2023-09-07
TRC
K215300-2mg
9-Keto Risperidone (90%)
 1189516-65-1
2mg
 $431.00 2023-05-18
TRC
K215300-5mg
9-Keto Risperidone (90%)
 1189516-65-1
5mg
 $ 1039.00 2023-09-07
TRC
K215300-10mg
9-Keto Risperidone (90%)
 1189516-65-1
10mg
 $ 1804.00 2023-09-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD600045-1g
3-(2-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-2-methyl-7,8-dihydro-4H-pyrido[1,2-a]pyrimidine-4,9(6H)-dione
 1189516-65-1 97%
1g
 ￥5481 2021-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD600045-250mg
3-(2-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-2-methyl-7,8-dihydro-4H-pyrido[1,2-a]pyrimidine-4,9(6H)-dione
 1189516-65-1 97%
250mg
 ￥3602.0 2022-03-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC13812-5g
3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-7,8-dihydro-6h-pyrido[1,2-a]pyrimidine-4,9-dione
 1189516-65-1 95%
5g
 $4000 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-217531-1 mg
9-Keto Risperidone,
 1189516-65-1
1mg
 ￥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-217531-1mg
9-Keto Risperidone,
 1189516-65-1
1mg
 ￥2858.00 2023-09-05
Chemenu
CM754239-250mg
3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-7,8-dihydro-6H-pyrido[1,2-a]pyrimidine-4,9-dione
 1189516-65-1 95%+
250mg
 $858 2023-11-23

9-Keto Risperidone (90%) Production Method

9-Keto Risperidone (90%) Related Literature

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